Cas no 2228360-53-8 (methyl 5-(3-amino-1,2-oxazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-(3-amino-1,2-oxazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2228360-53-8
• MF: C₉H₁₀N₄O₃
• MW: 222.200701236725
• CID: 5963449
• PubChem ID: 165964630
• Update Time: 2025-06-08

methyl 5-(3-amino-1,2-oxazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(3-amino-1,2-oxazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylate
• 2228360-53-8
• EN300-1757328

• Inchi： 1S/C9H10N4O3/c1-13-8(6-3-7(10)12-16-6)5(4-11-13)9(14)15-2/h3-4H,1-2H3,(H2,10,12)
• InChI Key： DHSQDRHZXUSQJI-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1=C(C(=O)OC)C=NN1C

Computed Properties

• Exact Mass: 222.07529019g/mol
• Monoisotopic Mass: 222.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 96.2Ų

Additional information on methyl 5-(3-amino-1,2-oxazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylate

Introduction to Methyl 5-(3-amino-1,2-oxazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228360-53-8)

Methyl 5-(3-amino-1,2-oxazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylate, with the CAS number 2228360-53-8, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structure of this molecule incorporates both the pyrazole and oxazole moieties, which are well-known for their roles in medicinal chemistry.

The methyl 5-(3-amino-1,2-oxazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylate molecule exhibits a unique chemical framework that makes it a valuable scaffold for designing novel therapeutic agents. The presence of the amino group in the oxazole ring and the carboxylate moiety in the pyrazole ring provides multiple sites for functionalization, enabling chemists to tailor its properties for specific biological targets. This flexibility has made it a subject of intense research interest, particularly in the development of small-molecule inhibitors and other pharmacologically active compounds.

In recent years, there has been a growing interest in exploring the pharmacological potential of heterocyclic compounds derived from pyrazole and oxazole. These scaffolds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The methyl 5-(3-amino-1,2-oxazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylate compound, with its unique structural features, has been investigated for its potential role in modulating biological pathways associated with these diseases.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a selective manner. The combination of the pyrazole and oxazole rings provides a rich array of hydrogen bonding and hydrophobic interactions that can be exploited to enhance binding affinity and specificity. This has led to several studies aimed at identifying derivatives of this compound that exhibit improved pharmacokinetic properties and reduced side effects.

Recent research has focused on the synthesis and characterization of analogs of methyl 5-(3-amino-1,2-oxazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylate that exhibit enhanced biological activity. For instance, modifications to the amino group in the oxazole ring have been shown to significantly alter the compound's interactions with enzymes and receptors. These studies have provided valuable insights into the structure-activity relationships (SAR) of this class of compounds, guiding the design of more effective therapeutic agents.

The compound's potential as an intermediate in drug synthesis has also been explored. Its versatile structure allows for further functionalization, making it a valuable building block for creating more complex molecules. Researchers have utilized various synthetic strategies to modify different parts of the molecule, leading to a library of derivatives with diverse biological profiles. This approach has been particularly useful in identifying lead compounds for further optimization.

The investigation into the pharmacological effects of methyl 5-(3-amino-1,2-oxazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylate has revealed several promising avenues for therapeutic intervention. Studies have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory pathways. By targeting these enzymes, the compound may help reduce inflammation and alleviate symptoms associated with various inflammatory diseases.

In addition to its anti-inflammatory properties, this compound has shown promise in anticancer research. Preliminary studies have indicated that it can inhibit the growth of certain cancer cell lines by interfering with critical signaling pathways. The ability to selectively target cancer cells while minimizing toxicity to healthy cells is a significant advantage of this approach. Further research is needed to fully understand its mechanisms of action and optimize its therapeutic potential.

The antimicrobial activity of methyl 5-(3-amino-1,2-oxazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylate has also been explored. Antibiotic resistance remains a major global health challenge, and novel antimicrobial agents are urgently needed. This compound has shown efficacy against several bacterial strains, suggesting its potential as a lead compound for developing new antibiotics. The unique structural features of this molecule may contribute to its ability to disrupt bacterial cell functions without causing significant side effects.

The synthesis and characterization of this compound have been facilitated by advances in synthetic chemistry techniques. Modern methodologies allow for precise control over molecular structure, enabling researchers to create derivatives with tailored properties. Techniques such as combinatorial chemistry and high-throughput screening have accelerated the discovery process by allowing rapid evaluation of large libraries of compounds.

The future prospects for methyl 5-(3-amino-1,2-oxyzol-l -5 -yl)-l -methyl-l H -pyrazole -4 -carboxylate are promising, with ongoing research aimed at uncovering new applications and optimizing its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. As our understanding of biological systems continues to grow, so too will our ability to design molecules that effectively target disease-causing mechanisms.

In conclusion, Methyl 5-(3-amino-l ,2 -oxazol-l -5 -yl) -l -methyl-l H -pyrazole -4 -carboxylate (CAS No .2228360 .53 .8) is a versatile and promising compound with significant potential in pharmaceutical applications . Its unique structural features make it an attractive scaffold for designing novel therapeutic agents , particularly those targeting inflammatory , cancerous , and microbial diseases . Continued research into this compound is likely to yield valuable insights into drug design principles and lead to new treatments for various illnesses .